Cas no 2128705-17-7 (4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide)

• Product Name: 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide
• CAS No: 2128705-17-7
• MF: C₁₆H₂₁FN₄O₂
• MW: 320.361946821213
• CID: 6239889
• PubChem ID: 127267259
• Update Time: 2025-06-10

4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2683070277
• 4-(3,3-DIMETHYL-4-OXOAZETIDIN-2-YL)-N-(5-FLUOROPYRIDIN-2-YL)PIPERIDINE-1-CARBOXAMIDE
• AKOS030759834
• EN300-26593449
• 2128705-17-7
• 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide

• Inchi： 1S/C16H21FN4O2/c1-16(2)13(20-14(16)22)10-5-7-21(8-6-10)15(23)19-12-4-3-11(17)9-18-12/h3-4,9-10,13H,5-8H2,1-2H3,(H,20,22)(H,18,19,23)
• InChI Key： RQKZGQKXRDGTLE-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)NC(N1CCC(CC1)C1C(C)(C)C(N1)=O)=O

Computed Properties

• Exact Mass: 320.16485409g/mol
• Monoisotopic Mass: 320.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.3Ų

Additional information on 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide

4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide: A Comprehensive Overview

4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide (CAS No. 2128705-17-7) is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique properties and promising applications. The CAS No. 2128705-17-7 identifier uniquely distinguishes this compound within the chemical database, ensuring precise identification and reference in scientific literature.

The molecular structure of 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide comprises several key functional groups. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as the central framework. Attached to this piperidine ring is a carboxamide group, which plays a crucial role in enhancing the compound's solubility and bioavailability. Additionally, the molecule features a 5-fluoropyridine moiety, which contributes to its electronic properties and potential for interaction with biological systems.

Recent studies have highlighted the importance of azetidinone derivatives in drug discovery. The 4-oxoazetidin group within this compound is known to exhibit anti-inflammatory and antioxidant activities, making it a valuable component in therapeutic agents. Furthermore, the presence of fluorine atoms in the pyridine ring enhances the molecule's stability and selectivity, which are critical factors in pharmaceutical applications.

Research into CAS No. 2128705-17-7 has focused on its potential as a modulator of cellular signaling pathways. Experimental data suggest that this compound may interact with key enzymes involved in metabolic processes, offering new avenues for treating conditions such as diabetes and neurodegenerative diseases. Its ability to cross the blood-brain barrier has also been explored, indicating potential applications in central nervous system disorders.

In terms of synthesis, 4-(3,3-Dimethyl-4-oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine-1-carboxamide can be prepared through a multi-step process involving nucleophilic substitutions and amide bond formations. Optimization of reaction conditions has been a focus of recent studies to improve yield and purity, ensuring scalability for industrial production.

The compound's physical properties, such as its melting point and solubility profile, have been extensively characterized. These properties are essential for determining its suitability in various formulation types, including tablets, capsules, and injectables. Advanced spectroscopic techniques have been employed to confirm its structural integrity and purity.

From an environmental perspective, the biodegradability and ecological impact of CAS No. 2128705-17-7 have been evaluated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important for compounds intended for large-scale use in agriculture or medicine.

In conclusion, 4-(3,3-Dimethyl-4-Oxoazetidin-2-YL)-N-(5-fluoropyridin-2-YL)piperidine -1-carboxamide (CAS No. 2128705 -17 -7) represents a significant advancement in chemical innovation. Its unique structure, coupled with promising biological activities and favorable physical properties, positions it as a candidate for diverse applications across multiple industries.